4-Quinolinecarboxylic acid,2-(2-carboxyphenyl)-6-methyl-
Cat. No. B8495040
M. Wt: 307.3 g/mol
InChI Key: FEKMETWXZHRJRY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05780634
Procedure details
To 3 ml of diphenyl ether were added 0.5 g of the 2-(2-carboxyphenyl)-6-methyl-4-quinolinecarboxylic acid obtained in Example 2. After adding 6.5 mg of copper oxide, the mixture was heated at 170° C. for 1 hour. Then the reaction mixture was poured into water, made alkaline by adding sodium hydroxide and washed with ethyl acetate. The aqueous layer was neutralized with 3M hydrochloric acid until a precipitate was formed. After extracting with ethyl acetate, 0.2 g of 2-(6-methylquinolin-2-yl)benzoic acid were obtained. NMR (270 MHz, CD3OD): δ 7.58-8.32 (m,9H); 2.58 (s,3H).
Quantity
0.5 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C1(OC2C=CC=CC=2)C=CC=CC=1.[C:14]([C:17]1[CH:22]=[CH:21][CH:20]=[CH:19][C:18]=1[C:23]1[CH:32]=[C:31](C(O)=O)[C:30]2[C:25](=[CH:26][CH:27]=[C:28]([CH3:36])[CH:29]=2)[N:24]=1)([OH:16])=[O:15].[OH-].[Na+]>[Cu]=O.O>[CH3:36][C:28]1[CH:29]=[C:30]2[C:25](=[CH:26][CH:27]=1)[N:24]=[C:23]([C:18]1[CH:19]=[CH:20][CH:21]=[CH:22][C:17]=1[C:14]([OH:16])=[O:15])[CH:32]=[CH:31]2 |f:2.3|
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Inputs
Step One
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Name
|
|
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Quantity
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3 mL
|
|
Type
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reactant
|
|
Smiles
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C1(=CC=CC=C1)OC1=CC=CC=C1
|
|
Name
|
|
|
Quantity
|
0.5 g
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)(O)C1=C(C=CC=C1)C1=NC2=CC=C(C=C2C(=C1)C(=O)O)C
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
|
[OH-].[Na+]
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Step Three
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Name
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Quantity
|
6.5 mg
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Type
|
catalyst
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Smiles
|
[Cu]=O
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Step Four
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
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Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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170 °C
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Other
|
Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
|
Workups
WASH
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Type
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WASH
|
|
Details
|
washed with ethyl acetate
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
was formed
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EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
After extracting with ethyl acetate
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC=1C=C2C=CC(=NC2=CC1)C1=C(C(=O)O)C=CC=C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.2 g | |
| YIELD: CALCULATEDPERCENTYIELD | 46.7% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
